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Abstract

Ergothioneine (EGT), a sulfur-containing derivative of histidine, is a potent antioxidant and
cytoprotectant produced by a limited number of organisms, primarily fungi and certain bacteria.
Its unique chemical properties and physiological roles have garnered significant interest in the
fields of medicine, nutrition, and drug development. This technical guide provides a
comprehensive overview of the ergothioneine biosynthesis pathway in fungi, with a focus on
the core enzymatic reactions, quantitative data, and detailed experimental protocols for its
study. This document is intended to serve as a valuable resource for researchers investigating
fungal metabolic pathways and professionals exploring the therapeutic potential of
ergothioneine.

The Fungal Ergothioneine Biosynthesis Pathway: A
Streamlined Approach

Unlike the more complex five-enzyme pathway found in some bacteria, fungi typically utilize a
more concise two-enzyme system for the synthesis of ergothioneine.[1][2] This pathway begins
with the amino acid L-histidine and involves S-adenosylmethionine (SAM) as a methyl donor
and L-cysteine as a sulfur donor.[3][4]

The key enzymes in most fungi, such as Neurospora crassa, are:
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e Egtl: A bifunctional enzyme that first catalyzes the SAM-dependent trimethylation of L-
histidine to form hercynine. Subsequently, it facilitates the oxidative C-S bond formation
between hercynine and L-cysteine, producing hercynylcysteine sulfoxide.[5][6]

o Egt2: A pyridoxal 5-phosphate (PLP)-dependent enzyme that acts as a cysteine sulfoxide
lyase, cleaving the C-S bond of hercynylcysteine sulfoxide to yield ergothioneine, pyruvate,
and ammonia.[4][7]

Interestingly, in some fungi like Aspergillus fumigatus, a single, large trimodular enzyme named
EgtA is responsible for the entire biosynthetic process.[4][8]

Below is a diagram illustrating the core fungal ergothioneine biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

* 1. Genetic transformation of filamentous fungi by Agrobacterium tumefaciens - GitHub
[gist.github.com]

o 2. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1207531?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207531?utm_src=pdf-custom-synthesis
https://gist.github.com/scientificprotocols/c197d088811530713724
https://gist.github.com/scientificprotocols/c197d088811530713724
https://www.researchgate.net/publication/363919357_Determination_of_L-Ergothioneine_in_Cosmetics_Based_on_Ultraperformance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

[pmc.ncbi.nlm.nih.gov]

3. Biosynthesis of ergothioneine: current state, achievements, and perspectives - PMC

e 4. A Single Aspergillus fumigatus Gene Enables Ergothioneine Biosynthesis and Secretion
by Saccharomyces cerevisiae - PMC [pmc.ncbi.nim.nih.gov]

e 5. uniprot.org [uniprot.org]

e 6. CN104749263A - Ergothioneine detection method - Google Patents [patents.google.com]

e 7. mdpi.com [mdpi.com]

o 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Ergothioneine
Biosynthesis Pathway in Fungi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207531#ergone-biosynthesis-pathway-in-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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